2-(4-chloro-3-methylphenoxy)-N-(2,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C17H18ClNO4/c1-11-8-13(4-6-14(11)18)23-10-17(20)19-15-9-12(21-2)5-7-16(15)22-3/h4-9H,10H2,1-3H3,(H,19,20)
• InChI Key: YRAWGMAHDOODCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=C(C=CC(=C2)OC)OC)Cl
• Molecular Formula: C17H18ClNO4
• Molecular Weight: 335.8 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves reactions between specific chloroacetamide derivatives and phenols or anilines in the presence of solvents like N,N-dimethylformamide (DMF) and catalysts such as potassium carbonate. For example, He Xiang-qi synthesized a related compound by reacting N-methylchloroacetamide with 4-phenoxyphenol, achieving a yield beyond 85% (He Xiang-qi, 2007).

Molecular Structure Analysis

The molecular structure of related acetamide compounds has been determined using various spectroscopic and crystallographic techniques. For instance, structures were characterized by IR, MS, ^1HNMR, and elementary analysis, providing detailed insights into their molecular conformations (Gao Yonghong, 2009).

Chemical Reactions and Properties

Chemical reactions involving related compounds often include interactions with sulfuryl chloride and subsequent reactions to achieve chlorination or modification of the molecular structure, significantly impacting their chemical properties. These processes have been optimized to achieve desired yields under controlled conditions (Gao Yonghong, 2009).

Scientific Research Applications

Synthesis and Characterization

• Compounds like "N-Methyl-2-(4-phenoxyphenoxy) acetamide" have been synthesized through reactions involving chloroacetamide and phenoxyphenol, indicating the potential for creating a variety of related compounds with specific properties for different applications (He Xiang-qi, 2007).

Potential Pesticide Applications

• Derivatives of chlorophenoxyacetamide, such as "2-(4-chlorophenoxy)-N-(2-hydroxyethyl) acetamide," have been characterized by X-ray powder diffraction, suggesting their potential use as pesticides (E. Olszewska et al., 2009).

Antimicrobial Activities

• Novel imines and thiazolidinones derived from "2-(4-Chloro-3-methylphenoxy)acetohydrazide" have been synthesized and evaluated for their antibacterial and antifungal activities, highlighting the potential for antimicrobial applications (N. Fuloria et al., 2009).

Herbicide Metabolism Studies

• Studies on the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes provide insights into their biotransformation and potential environmental and health impacts (S. Coleman et al., 2000).

Insecticidal Agents

• Phenoxyacetamide derivatives have been synthesized and tested for their insecticidal efficacy against pests like the cotton leafworm, demonstrating the potential for agricultural applications (Kaiwan O. Rashid et al., 2021).